Cas no 1795480-08-8 (2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid)

• Product Name: 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid
• CAS No: 1795480-08-8
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD28962861
• CID: 5191685
• PubChem ID: 86207998
• Update Time: 2026-03-05

2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid
• 2-(5-chloro-1H-1,2,4-triazol-1-yl)butanoic acid

• MDL： MFCD28962861
• Inchi： 1S/C6H8ClN3O2/c1-2-4(5(11)12)10-6(7)8-3-9-10/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： DCLSNINBWBKJAX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C(Cl)=NC=N1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid

Comprehensive Overview of 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid (CAS No. 1795480-08-8)

2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid (CAS No. 1795480-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazole family, known for its versatile applications in drug discovery, crop protection, and material science. The presence of both a chloro substituent and a butyric acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the triazole ring's ability to enhance pharmacokinetic properties.

In recent years, the demand for triazole derivatives like 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid has surged due to their role in developing antifungal agents and herbicides. The compound's unique structure allows it to interact with biological targets, such as enzymes involved in fungal cell wall synthesis or plant growth regulation. This has led to its exploration in sustainable agriculture, a hot topic among environmentalists and agronomists. Additionally, its potential use in drug design aligns with the growing interest in precision medicine and personalized therapies.

The synthesis of 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid typically involves multi-step reactions, including cyclization and functional group modification. Its CAS No. 1795480-08-8 serves as a unique identifier in chemical databases, facilitating global trade and regulatory compliance. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring it meets industry standards for research and development.

From an industrial perspective, 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid is often discussed in the context of green chemistry. Companies are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with the broader trend of corporate sustainability, which resonates with consumers and investors alike. Furthermore, the compound's stability under various conditions makes it a candidate for long-term storage, a critical factor for supply chain efficiency.

In the realm of academic research, 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid is frequently cited in studies exploring structure-activity relationships (SAR). Researchers aim to optimize its derivatives for enhanced efficacy and reduced toxicity, addressing common challenges in drug development. Its compatibility with high-throughput screening platforms also makes it a valuable tool for discovering new therapeutic candidates.

As the scientific community continues to investigate triazole-based compounds, 2-(5-Chloro-[1,2,4]triazol-1-yl)-butyric acid remains a focal point due to its multifunctional applications. Whether in agricultural innovation or pharmaceutical breakthroughs, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its role in advancing sustainable solutions and healthcare advancements ensures its relevance in both current and future scientific endeavors.